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Compound of Interest

Compound Name:
2-(3-Chlorophenoxy)-

PropionicAcid

CAS No.: 101-10-1

Cat. No.: B1144235

Get Quote

An In-depth Technical Guide to 2-(3-chlorophenoxy)propanoic acid

Executive Summary
This technical guide provides a comprehensive overview of 2-(3-chlorophenoxy)propanoic acid,

a significant compound within the phenoxypropionic class. While historically used as a

herbicide and plant growth regulator, its unique chemical structure, including a chiral center,

makes it a molecule of interest for researchers in medicinal chemistry and drug development.

This document details its formal nomenclature, physicochemical properties, stereochemistry,

synthesis, applications, and modern analytical methodologies. The guide is intended for

researchers, scientists, and professionals who require a deep technical understanding of this

compound for agricultural, chemical, or pharmaceutical development purposes.

Nomenclature and Chemical Identification
The precise identification and nomenclature of a chemical compound are foundational for all

scientific and regulatory purposes. The compound commonly known as 2-(3-Chlorophenoxy)-
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Propionic Acid is systematically named according to the rules established by the International

Union of Pure and Applied Chemistry (IUPAC).

The IUPAC name for this compound is 2-(3-chlorophenoxy)propanoic acid[1]. This name is

derived by identifying the longest carbon chain containing the principal functional group (the

carboxylic acid), which is a three-carbon chain (propane), thus forming "propanoic acid". A 3-

chlorophenoxy group is attached to the second carbon atom of this chain, leading to the full

systematic name.

The compound is also known by several synonyms and trade names, including Cloprop,

Metachlorphenprop, and Fruitone CPA[1][2]. It is assigned the CAS Registry Number 101-10-

0[3].

Key chemical identifiers are summarized below:

Identifier Value Source

IUPAC Name
2-(3-chlorophenoxy)propanoic

acid
[1][3]

CAS Number 101-10-0 [3][4]

Molecular Formula C₉H₉ClO₃ [1][3]

InChI Key
YNTJKQDWYXUTLZ-

UHFFFAOYSA-N
[1][4]

SMILES
CC(C(=O)O)OC1=CC(=CC=C

1)Cl
[1][4]

Synonyms
Cloprop, 3-CPA, 2-(m-

Chlorophenoxy)propionic acid
[1][5][6]

Chemical Structure and Stereochemistry
The molecular structure of 2-(3-chlorophenoxy)propanoic acid features a propanoic acid

backbone linked via an ether bond to a 3-chlorophenol ring. A critical feature of this molecule is

the presence of a chiral center at the second carbon (C2) of the propanoic acid chain—the

carbon atom to which both the phenoxy group and the methyl group are attached.
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Due to this stereocenter, the compound exists as a pair of enantiomers:

(R)-2-(3-chlorophenoxy)propanoic acid

(S)-2-(3-chlorophenoxy)propanoic acid

The commercially produced and studied material is typically a racemic mixture, denoted as

(RS)-2-(3-chlorophenoxy)propanoic acid or (±)-2-(3-chlorophenoxy)propionic acid[1][7]. The

distinction between enantiomers is significant, as biological activity in phenoxypropionic acid

derivatives is often stereospecific. For instance, in related herbicides like Fenoprop, the

biological activity is primarily associated with the (R)-isomer[8]. The resolution of these

enantiomers for research and specific applications can be achieved using chiral

chromatography techniques[4][9].

Caption: 2D structure of 2-(3-chlorophenoxy)propanoic acid with the chiral center indicated by

*.

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various systems,

from environmental fate to biological interactions. 2-(3-chlorophenoxy)propanoic acid is a

colorless, crystalline solid under standard conditions[1][5].

Property Value Unit Reference(s)

Molecular Weight 200.62 g/mol [1][10]

Appearance
White to off-white

crystalline powder
- [5][10]

Melting Point 113 - 116 °C [4][10]

Boiling Point
318.5 ± 17.0 (at 760

mmHg)
°C [5]

Water Solubility 1,200 (at 22 °C) mg/L [5]

pKa 3.62 (estimated) - [5]

LogP (XLogP3) 2.52 - [5]
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Synthesis and Manufacturing
The synthesis of 2-(3-chlorophenoxy)propanoic acid is typically achieved through a Williamson

ether synthesis pathway. This well-established reaction provides a reliable method for

industrial-scale production.

The core reaction involves the nucleophilic substitution of a halogenated propionate derivative

by a chlorophenoxide salt[2][6]. The general steps are:

Deprotonation: 3-chlorophenol is deprotonated using a strong base (e.g., sodium hydroxide)

to form the sodium 3-chlorophenoxide salt. This step is critical as it generates the potent

nucleophile required for the subsequent reaction.

Nucleophilic Substitution: The phenoxide salt is then reacted with an ethyl 2-

bromopropionate or a similar electrophile. The phenoxide ion attacks the carbon atom

bearing the bromine, displacing the bromide ion and forming the ether linkage.

Hydrolysis: The resulting ester, ethyl 2-(3-chlorophenoxy)propanoate, is hydrolyzed under

basic or acidic conditions to cleave the ester bond, yielding the final carboxylic acid product,

2-(3-chlorophenoxy)propanoic acid[2].
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Reactants:
- 3-Chlorophenol

- Ethyl 2-bromopropionate
- Base (e.g., NaOH)

Step 1: Deprotonation
Formation of Sodium
3-chlorophenoxide

Intermediate:
Sodium 3-chlorophenoxide

Step 2: Nucleophilic Attack
Williamson Ether Synthesis

Intermediate:
Ethyl 2-(3-chlorophenoxy)propanoate

Step 3: Saponification
Ester Hydrolysis

Step 4: Acidification
Protonation of Carboxylate

Final Product:
2-(3-chlorophenoxy)propanoic acid
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Sample Preparation

Instrumental Analysis

1. Soil Sampling
& Homogenization

2. Solvent Extraction
(Acetonitrile + Formic Acid)

3. d-SPE Cleanup
(Removal of Interferences)

4. Centrifugation
& Filtration

5. LC Separation
(Reversed-Phase C18)

Inject Extract

6. Ionization
(Negative ESI)

7. Mass Analysis
(MS/MS in MRM Mode)

8. Data Acquisition
& Quantification

Data Output

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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